N-(4-ethoxybenzyl)-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-2-21-15-9-7-13(8-10-15)11-18-22(19,20)12-14-5-3-4-6-16(14)17/h3-10,18H,2,11-12H2,1H3
• InChI Key: YUSXCGOFGFDHGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNS(=O)(=O)CC2=CC=CC=C2F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

• Introduction :

  • N-(4-ethoxybenzyl)-1-(2-fluorophenyl)methanesulfonamide is a chemical compound that belongs to the class of methanesulfonamides. It is characterized by its specific molecular structure, which includes functional groups like ethoxybenzyl and fluorophenyl.

• Synthesis Analysis :

  • The synthesis of similar methanesulfonamide compounds typically involves reactions with halophenyl methanesulfonamides. For instance, Sakamoto et al. (1988) reported the synthesis of 1-methylsulfonyl-indoles using N-(2-bromophenyl) and N-(2-iodophenyl) methanesulfonamides (Sakamoto et al., 1988).

• Molecular Structure Analysis :

  • Structural analysis of similar compounds has been performed using various spectroscopic methods. For example, Binkowska et al. (2001) conducted structural and spectroscopic studies on a complex of a related compound, providing insights into its molecular arrangement (Binkowska et al., 2001).

• Chemical Reactions and Properties :

  • Methanesulfonamide derivatives are known to be involved in a range of chemical reactions. Prakash et al. (2010) developed a new synthetic protocol for α-fluoro(disulfonyl)methane, showcasing the reactivity and versatility of these compounds (Prakash et al., 2010).

• Physical Properties Analysis :

  • The physical properties of methanesulfonamides, such as their crystalline structure, can be determined using X-ray crystallography. Li et al. (2015) synthesized a compound with hexafluoropropanol and phenol, demonstrating the utility of X-ray analysis in determining physical properties (Li et al., 2015).

• Chemical Properties Analysis :

  • Methanesulfonamides exhibit a range of chemical properties, including reactivity under various conditions. Bentley et al. (1994) explored the reactivity of methanesulfonates, providing insights into the chemical properties of these types of compounds (Bentley et al., 1994).

Scientific Research Applications

Synthesis and Chemical Properties

• Sulfonamide Synthesis : Sulfonamides like N-(4-ethoxybenzyl)-1-(2-fluorophenyl)methanesulfonamide are integral in peptide synthesis, demonstrating their utility in creating protected cysteine sulfoxides. Such compounds are crucial for developing pharmaceuticals, showcasing their role in enhancing drug synthesis methodologies (Funakoshi et al., 1979).
• Microbial Reduction : The microbial reduction of sulfonamide derivatives is critical for producing chiral intermediates for synthesizing beta-receptor antagonists, highlighting the importance of such compounds in medicinal chemistry (Patel et al., 1993).

Biological Studies

• Enzyme Inhibition : Aromatic sulfonamide derivatives have been identified as potent inhibitors of carbonic anhydrase isoenzymes, indicating the potential of N-(4-ethoxybenzyl)-1-(2-fluorophenyl)methanesulfonamide-like compounds in developing therapeutic agents (Supuran et al., 2013).

Material Science and Photophysical Properties

• Synthetic Applications : The synthesis and application of sulfonamide derivatives are vital for creating novel materials with specific photophysical properties, such as fluorescent compounds for detecting ionizing radiation, demonstrating the compound's utility in materials science (Kauffman & Bajwa, 1993).

Pharmacological Applications

• Drug Development : Studies on sulfonamide derivatives underline their significance in drug development, particularly in synthesizing compounds with potential anti-inflammatory and enzyme inhibitory properties, suggesting the broad applicability of N-(4-ethoxybenzyl)-1-(2-fluorophenyl)methanesulfonamide in pharmaceutical research (Beers et al., 1997).